Cas no 2097966-94-2 (6-(4-Ethoxybenzyl)pyrimidin-4-ol)

• Product Name: 6-(4-Ethoxybenzyl)pyrimidin-4-ol
• CAS No: 2097966-94-2
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5724107
• PubChem ID: 137025546
• Update Time: 2023-10-26

6-(4-Ethoxybenzyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• F1967-3782
• AKOS026714518
• 6-(4-ethoxybenzyl)pyrimidin-4-ol
• 4-[(4-ethoxyphenyl)methyl]-1H-pyrimidin-6-one
• 2097966-94-2
• starbld0014713
• 6-(4-Ethoxybenzyl)pyrimidin-4-ol

• Inchi： 1S/C13H14N2O2/c1-2-17-12-5-3-10(4-6-12)7-11-8-13(16)15-9-14-11/h3-6,8-9H,2,7H2,1H3,(H,14,15,16)
• InChI Key： OAUOFGXWYLYNOR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CC1=CC(NC=N1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers